1-(4-Isopropylphenyl)-3-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)imidazolidin-2-one

• IUPAC Name: 1-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-3-(4-propan-2-ylphenyl)imidazolidin-2-one
• InChI: InChI=1S/C22H28N6O2/c1-17(2)18-4-6-19(7-5-18)28-15-14-27(22(28)30)16-20(29)25-10-12-26(13-11-25)21-23-8-3-9-24-21/h3-9,17H,10-16H2,1-2H3
• InChI Key: JAMGGFBBSQTHIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CCN(C2=O)CC(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C22H28N6O2
• Molecular Weight: 408.5 g/mol
• CAS No.: 1251634-08-8

Description

1-(4-Isopropylphenyl)-3-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)imidazolidin-2-one is a synthetic chemical compound of interest in medicinal chemistry and drug discovery research. The structure of this compound, which features an imidazolidin-2-one core linked to an isopropylphenyl group and a piperazine-substituted pyrimidine, suggests potential for diverse biological activity. Piperazine and pyrimidine rings are common pharmacophores found in molecules that modulate various enzymatic targets . Specifically, analogous compounds incorporating piperazine moieties have been investigated as inhibitors for targets such as Poly (ADP-ribose) polymerase (PARP) in oncology research and ADAMTS for the treatment of conditions like osteoarthritis . Similarly, the imidazolidin-2-one (hydantoin) structure is a privileged scaffold in pharmaceutical development. Researchers may explore this compound as a candidate for screening against a panel of biological targets or as a key intermediate in the synthesis of more complex molecules. The presence of both hydrogen bond donors and acceptors, along with aromatic and aliphatic regions, makes it a versatile candidate for structure-activity relationship (SAR) studies. This product is intended for research applications in a controlled laboratory environment and is strictly labeled "For Research Use Only (RUO)." It is not intended for diagnostic, therapeutic, or personal use. Researchers should conduct all necessary characterization and bioactivity assays to confirm the compound's properties and suitability for their specific investigations.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Compound A :

• Structure : 1-(4-Butylphenyl)-4-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one .
• Key Differences :
  • Replaces the imidazolidin-2-one core with a pyrrolidin-2-one and benzimidazole.
  • Substitutes the pyrimidin-2-yl-piperazine with a piperidinyl group.
  • Features a butylphenyl group instead of isopropylphenyl.
• Implications: The benzimidazole-pyrrolidinone system may enhance aromatic stacking interactions but reduce solubility compared to the target compound.

Compound B :

• Structure: 1-[4-(4-Fluorophenyl)piperazin-1-yl]-2-[(3-propyl-1H-benzimidazol-3-ium-2-yl)sulfanyl]ethanone .
• Key Differences :
  • Incorporates a fluorophenyl-piperazine group and a benzimidazolium-sulfanyl moiety.
  • The fluorophenyl group is electron-withdrawing, contrasting with the electron-donating isopropylphenyl in the target.
• Implications :
  • Fluorine substitution may improve metabolic stability and membrane permeability.
  • The charged benzimidazolium group could limit blood-brain barrier penetration.

Compound C :

• Structure : 1-(4-Fluorophenyl)-3-(2-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one .
• Key Differences :
  • Replaces pyrimidin-2-yl with a pyridazin-3-yl-oxy-pyrrolidine group.
  • Features a fluorophenyl substituent instead of isopropylphenyl.
• Implications :
  • Pyridazine’s nitrogen orientation may alter binding affinity compared to pyrimidine.
  • Fluorophenyl could enhance interactions with hydrophobic receptor pockets.

Physicochemical Properties

Comparative data for molecular weight, solubility, and lipophilicity (logP) are inferred from structural features:

Property	Target Compound	Compound A	Compound B	Compound C
Molecular Weight	~450 (estimated)	467.56	439.5	399.4
Key Substituents	Isopropylphenyl, Pyrimidine	Butylphenyl, Piperidine	Fluorophenyl, Benzimidazolium	Fluorophenyl, Pyridazine
Predicted logP	~3.5 (moderate lipophilicity)	~4.0 (higher lipophilicity)	~2.8 (polar due to charge)	~3.0 (balanced)
Solubility	Moderate (polar pyrimidine vs. hydrophobic isopropyl)	Low (bulky benzimidazole)	Low (charged group)	Moderate (pyridazine enhances polarity)

• Pyrimidine’s hydrogen-bonding capacity may enhance target selectivity over piperidine or pyridazine derivatives.

Pharmacological Inference

• Piperazine-Pyrimidine Motif : Commonly associated with serotonin (5-HT) or dopamine receptor modulation. Pyrimidine’s nitrogen atoms may facilitate interactions with conserved receptor residues .
• Isopropylphenyl Group : Its electron-donating nature could stabilize hydrophobic binding pockets in enzymes or receptors, contrasting with fluorophenyl’s electronic effects .
• Imidazolidinone Core: May confer metabolic stability compared to benzimidazole or pyrrolidinone derivatives .